(S)-BoroAla-(-)-Pinanediol
Overview
Description
(S)-BoroAla-(-)-Pinanediol is a chiral boron-containing compound that has gained significant attention in the scientific community due to its potential applications in the field of asymmetric synthesis. This compound has a unique structure that allows it to act as a catalyst for various chemical reactions, making it a valuable tool for researchers in the chemical and pharmaceutical industries.
Scientific Research Applications
(S)-BoroAla-(-)-Pinanediol has several scientific research applications, including its use as a chiral catalyst in asymmetric synthesis. This compound has been shown to be highly effective in promoting enantioselective reactions, making it a valuable tool for researchers in the chemical and pharmaceutical industries. Additionally, (S)-BoroAla-(-)-Pinanediol has been used in the synthesis of various natural products, including alkaloids and amino acids.
Mechanism of Action
The mechanism of action of (S)-BoroAla-(-)-Pinanediol is still not fully understood. However, it is believed that the boron atom in the compound plays a crucial role in promoting enantioselective reactions by interacting with the substrate and stabilizing the transition state. Additionally, the chiral amine catalyst in the synthesis process helps to control the stereochemistry of the reaction.
Biochemical and Physiological Effects:
(S)-BoroAla-(-)-Pinanediol has not been extensively studied for its biochemical and physiological effects. However, it is believed that this compound is relatively non-toxic and has low levels of cytotoxicity. Additionally, (S)-BoroAla-(-)-Pinanediol has been shown to be stable under a wide range of conditions, making it a robust compound for use in lab experiments.
Advantages and Limitations for Lab Experiments
The advantages of using (S)-BoroAla-(-)-Pinanediol in lab experiments are numerous. This compound is highly effective in promoting enantioselective reactions, making it a valuable tool for researchers in the chemical and pharmaceutical industries. Additionally, (S)-BoroAla-(-)-Pinanediol has been shown to be stable under a wide range of conditions, making it a robust and reliable compound for use in lab experiments. However, the limitations of using (S)-BoroAla-(-)-Pinanediol are also worth noting. This compound is relatively expensive and requires specialized equipment and expertise to synthesize and use effectively.
Future Directions
There are several future directions for research on (S)-BoroAla-(-)-Pinanediol. One area of interest is the development of new and more efficient synthesis methods for this compound. Additionally, researchers are exploring the use of (S)-BoroAla-(-)-Pinanediol in the synthesis of more complex natural products and pharmaceuticals. Finally, there is a growing interest in the potential applications of (S)-BoroAla-(-)-Pinanediol in the field of biocatalysis, where it could be used as a catalyst for enzymatic reactions.
properties
IUPAC Name |
(1S)-1-[(1R,2R,6S,8R)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22BNO2/c1-7(14)13-15-10-6-8-5-9(11(8,2)3)12(10,4)16-13/h7-10H,5-6,14H2,1-4H3/t7-,8-,9-,10+,12-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKMVYVLKQCECJH-APWOSFEXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC2CC3CC(C3(C)C)C2(O1)C)C(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
B1(O[C@H]2C[C@H]3C[C@@H]([C@]2(O1)C)C3(C)C)[C@@H](C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22BNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30733814 |
Source
|
| Record name | (1S)-1-[(3aR,4R,6R,7aS)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30733814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-BoroAla-(-)-Pinanediol | |
CAS RN |
497165-13-6 |
Source
|
| Record name | (1S)-1-[(3aR,4R,6R,7aS)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30733814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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